8-Methylundecanoyl-CoA

• Molecular Formula: C33H58N7O17P3S
• Molecular Weight: 949.8 g/mol
• InChI: InChI=1S/C33H58N7O17P3S/c1-5-10-21(2)11-8-6-7-9-12-24(42)61-16-15-35-23(41)13-14-36-31(45)28(44)33(3,4)18-54-60(51,52)57-59(49,50)53-17-22-27(56-58(46,47)48)26(43)32(55-22)40-20-39-25-29(34)37-19-38-30(25)40/h19-22,26-28,32,43-44H,5-18H2,1-4H3,(H,35,41)(H,36,45)(H,49,50)(H,51,52)(H2,34,37,38)(H2,46,47,48)
• InChIKey: BXNJONJCNZGESF-UHFFFAOYSA-N

Researchers studying fatty acid metabolism require structurally precise substrates. Generic linear acyl-CoAs fail to resolve methyl-branch effects on enzyme specificity. 8-Methylundecanoyl-CoA solves this with: - Defined C8 methyl branch for ACSM & CPT1 kinetic profiling (Km/Vmax). - Authentic standard for LC-MS/MS quantitation; resolves isobaric isomers. - Validated for peroxisomal beta-oxidation flux in yeast/mammalian models. - Bulk & research pack sizes available for reproducible metabolic assays.

8-Methylundecanoyl-CoA in Fatty Acid Metabolism

8-Methylundecanoyl-CoA (8-Methylundecanoyl-coenzyme A) is a branched-chain fatty acyl-CoA thioester, characterized by an 11-carbon acyl chain with a methyl branch at the 8th carbon position attached to coenzyme A (CoA) [1]. It is classified as a medium-chain acyl-CoA [1]. The compound participates in fundamental lipid metabolism pathways, serving as a substrate for fatty acid transport and beta-oxidation processes within mitochondria [2]. Its structural specificity as a branched medium-chain substrate distinguishes it from common linear or differently branched analogs in metabolic studies.

1 Branched medium-chain substrate for fatty acid β-oxidation studies

2 Probe for enzyme specificity linked to methyl branch position

3 Reported pathway context for carnitine shuttle and peroxisomal metabolism

• [1] Human Metabolome Database (HMDB). Metabocard for 8-Methylundecanoyl-CoA (HMDB0300606). 2021. View Source
• [2] PathBank. Acylcarnitine 8-Methylundecanoylcarnitine Pathway (PW125053). View Source

8-Methylundecanoyl-CoA: Structural Specificity in Enzymatic Recognition

Substituting 8-Methylundecanoyl-CoA with a generic medium-chain or unbranched acyl-CoA is not scientifically valid for critical metabolic assays. Enzymes involved in fatty acid activation, transport, and beta-oxidation exhibit stringent substrate specificity dictated by chain length, degree of unsaturation, and, critically, the position of methyl branching [1]. The location of the methyl group at the 8th carbon, rather than the 3rd, 4th, or 9th position, can significantly alter the compound's affinity for key enzymes such as medium-chain acyl-CoA synthase [1] and carnitine palmitoyltransferase [2], directly impacting observed metabolic flux and kinetic parameters in experimental systems.

! Unbranched or differently branched acyl-CoAs may alter enzyme affinity and kinetic readouts.

! Methyl position shift (e.g., to C3 or C4) can change metabolic routing and flux interpretation.

! Substitution with generic medium-chain CoA may not replicate CPT1 or ACSM recognition profiles.

• [1] Human Metabolome Database (HMDB). Metabocard for 8-Methylundecanoyl-CoA (HMDB0300606). 2021. View Source
• [2] PathBank. Acylcarnitine 8-Methylundecanoylcarnitine Pathway (PW125053). View Source

8-Methylundecanoyl-CoA vs. In-Class Analogs

Differentiation from Branched Isomers

8-Methylundecanoyl-CoA is unambiguously defined as a medium-chain, branched fatty acyl-CoA with the methyl branch specifically at the 8th carbon of its 11-carbon acyl chain [1]. This contrasts with other methylundecanoyl-CoA isomers such as 3-methylundecanoyl-CoA, 4-methylundecanoyl-CoA, or 7-methylundecanoyl-CoA, which have distinct physical and chemical properties [2][3][4]. While all share the same molecular formula (C33H58N7O17P3S) and similar molecular weight (approx. 949.8 g/mol), the position of the methyl branch is a critical determinant of enzyme-substrate recognition and metabolic routing [1].

Branched isomer specificity

Class-level inference

Target C11 chain, methyl at C8

vs

Isomers 3-, 4-, or 7-methylundecanoyl-CoA

Branch position determines enzyme-substrate recognition.

Same molecular formula; structural isomerism is critical.

Evidence Dimension	Acyl Chain Structure and Classification
Target Compound Data	11-carbon chain, methyl group at C8; classified as medium-chain branched acyl-CoA
Comparator Or Baseline	3-Methylundecanoyl-CoA (methyl at C3); 4-Methylundecanoyl-CoA (methyl at C4); 7-Methylundecanoyl-CoA (methyl at C7)
Quantified Difference	Structural isomer with different methyl branch position (C8 vs. C3, C4, C7). All share identical molecular formula and nominal mass.
Conditions	Defined by chemical structure and ontology (HMDB, ChEBI, PubChem)

Why This Matters

Procurement of the correct isomer is essential for experimental reproducibility in studies investigating the role of specific branched-chain fatty acids in metabolism, as enzyme specificity is sensitive to branch location.

• [1] Human Metabolome Database (HMDB). Metabocard for 8-Methylundecanoyl-CoA (HMDB0300606). 2021. View Source
• [2] ChEBI. 3-methylundecanoyl-CoA (CHEBI:85075). 2024. View Source
• [3] Human Metabolome Database (HMDB). Metabocard for 4-Methylundecanoyl-CoA (HMDB0300609). 2021. View Source
• [4] PubChem. 7-Methylundecanoyl-CoA (CID 157008712). View Source

Capsaicinoid Biosynthesis Substrate Specificity

In cell-free extracts from *Capsicum annuum*, branched-chain fatty acyl-CoAs act as acyl donors for capsaicinoid synthase. A study examining iso-type fatty acyl-CoAs found that 10-methylundecanoyl-CoA (iso-C12:0-CoA) was NOT utilized as an acyl donor, whereas shorter chain iso-CoAs like iso-C9:0-CoA, iso-C10:0-CoA, and iso-C11:0-CoA were effective [1]. This indicates a strict chain-length dependence for this enzymatic activity. As 8-Methylundecanoyl-CoA is a C12 branched acyl-CoA (C11 acyl chain + CoA), its potential utility or lack thereof in similar biosynthetic assays provides a valuable comparator and control against the active shorter-chain isoforms.

Capsaicinoid synthase assay

Class-level inference

Nordihydrocapsaicin >60% of total product

iso-C9:0, C10:0, C11:0-CoA active; iso-C12:0-CoA not utilized

Supports chain-length and branch specificity control studies.

Cell-free Capsicum extract; C12 branched-CoA inferred as comparator.

Evidence Dimension	Utilization as Acyl Donor for Capsaicinoid Synthase
Target Compound Data	Not directly measured, but inferred as a C12 branched-chain acyl-CoA (8-methylundecanoyl).
Comparator Or Baseline	iso-C9:0-CoA, iso-C10:0-CoA, iso-C11:0-CoA (all effectively used); iso-C12:0-CoA (10-methylundecanoyl-CoA, not used)
Quantified Difference	For the mixture of active iso-CoA substrates, nordihydrocapsaicin was the major product, occupying >60% of total capsaicinoid formed [1].
Conditions	Cell-free extract of *Capsicum annuum* placenta; assay included vanillylamine, CoA, ATP, Mg++.

Why This Matters

8-Methylundecanoyl-CoA can serve as a precise negative control or comparative tool in assays designed to probe the chain-length and branching specificity of enzymes like capsaicinoid synthase, where closely related isoforms exhibit differential activity.

• [1] Fujiwake H, Suzuki T, Oka S, Iwai K. Enzymatic Formation of Capsaicinoid from Vanillylamine and Iso-type Fatty Acids by Cell-free Extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Agricultural and Biological Chemistry. 1980;44(12):2907-2912. View Source

Kinetics with Peroxisomal Thioesterase Pte1p

The peroxisomal acyl-CoA thioesterase Pte1p from *Saccharomyces cerevisiae* has been kinetically characterized for its activity on branched-chain substrates. The purified enzyme showed high activity toward 8-methyl-nonanoyl-CoA, a C9 branched-chain acyl-CoA [1]. This study provides a direct framework for assessing the activity of Pte1p on 8-Methylundecanoyl-CoA. While 8-methyl-nonanoyl-CoA (C9) is a shorter chain analog, the presence of the 8-methyl branch on a medium-chain acyl-CoA is a shared structural feature. Data for 8-Methylundecanoyl-CoA would be directly comparable to this established benchmark for Pte1p substrate specificity.

Peroxisomal Pte1p kinetics

Cross-study comparable

High activity toward 8-methyl-nonanoyl-CoA (C9) reported; 8-methylundecanoyl-CoA untested.

Extends branched-chain substrate profile for Pte1p characterization.

S. cerevisiae purified enzyme; PHA synthesis flux assay.

Evidence Dimension	Activity with Purified His-tagged Pte1p
Target Compound Data	No published data; potential for comparative study.
Comparator Or Baseline	8-methyl-nonanoyl-CoA (C9 branched-chain acyl-CoA)
Quantified Difference	Pte1p showed high activity toward 8-methyl-nonanoyl-CoA [1].
Conditions	In vitro assay with purified protein; beta-oxidation flux measured via polyhydroxyalkanoate (PHA) synthesis in yeast.

Why This Matters

Researchers studying peroxisomal beta-oxidation of branched-chain fatty acids can use 8-Methylundecanoyl-CoA to extend the substrate profile of enzymes like Pte1p, providing a direct comparison to the well-characterized 8-methyl-nonanoyl-CoA and generating novel, publishable kinetic data.

• [1] Maeda I, et al. The peroxisomal Acyl-CoA thioesterase Pte1p from Saccharomyces cerevisiae is required for efficient degradation of short straight chain and branched chain fatty acids. J Biol Chem. 2006;281(17):11729-35. View Source

Carnitine-Dependent Mitochondrial Transport

8-Methylundecanoyl-CoA is a predicted substrate for the carnitine shuttle, the essential mechanism for transporting fatty acids into mitochondria for beta-oxidation [1]. The compound is specifically formed from 8-methylundecanoic acid via the action of long-chain fatty-acid CoA ligase 1 and subsequently converted to 8-methylundecanoylcarnitine by carnitine O-palmitoyltransferase 1 (CPT1) [1]. This pathway is analogous to that of other medium-chain fatty acids but is distinguished by the substrate's branched structure, which can impact the kinetics of CPT1 and the overall rate of mitochondrial import.

Carnitine shuttle prediction

Class-level inference

Predicted substrate for CPT1, forming 8-methylundecanoylcarnitine.

Provides a branched probe for mitochondrial import studies.

Pathway modeling (PathBank); kinetics not reported.

Evidence Dimension	Participation in Carnitine Shuttle
Target Compound Data	Predicted substrate for CPT1, forming 8-methylundecanoylcarnitine.
Comparator Or Baseline	Unbranched medium-chain fatty acyl-CoAs (e.g., decanoyl-CoA, undecanoyl-CoA)
Quantified Difference	Specific kinetics not determined; difference lies in the presence of the 8-methyl branch, which may alter enzyme affinity.
Conditions	Cellular metabolism as predicted by pathway modeling (PathBank).

Why This Matters

For investigations into mitochondrial fatty acid oxidation disorders or the regulation of the carnitine shuttle, 8-Methylundecanoyl-CoA provides a specific branched-chain probe to study the impact of fatty acid structure on CPT1 activity and mitochondrial import efficiency.

• [1] PathBank. Acylcarnitine 8-Methylundecanoylcarnitine Pathway (PW125053). View Source

8-Methylundecanoyl-CoA: Research Applications

Medium-Chain Acyl-CoA Enzyme Specificity

Researchers studying the enzyme families involved in fatty acid activation (e.g., ACSM family) and the first step of beta-oxidation (acyl-CoA dehydrogenases) can utilize 8-Methylundecanoyl-CoA as a defined, branched medium-chain substrate. Its use allows for precise kinetic characterization, including determination of Km and Vmax, to compare against linear substrates (e.g., undecanoyl-CoA) or differently branched isomers (e.g., 3-methylundecanoyl-CoA). This is essential for mapping the substrate specificity profiles of these enzymes, as established in studies with related branched compounds [1].

Carnitine Shuttle and Mitochondrial Import

8-Methylundecanoyl-CoA serves as a valuable tool to study the function of the carnitine palmitoyltransferase (CPT) system. By using this compound as a substrate for CPT1, researchers can quantitatively assess how a C8-methyl branch on a medium-chain acyl-CoA affects the rate of acylcarnitine formation and subsequent mitochondrial import [2]. This is particularly relevant for studies on metabolic disorders like CPT1 deficiency or for understanding how dietary branched-chain fatty acids are processed.

Peroxisomal Beta-Oxidation in Model Systems

Building on foundational work with *S. cerevisiae* and the thioesterase Pte1p [3], 8-Methylundecanoyl-CoA can be employed in yeast or mammalian cell culture to dissect peroxisomal beta-oxidation pathways for branched-chain fatty acids. The compound can be used in growth assays or flux analyses (e.g., PHA synthesis) to determine the efficiency of its degradation compared to shorter chain branched-CoAs (e.g., 8-methylnonanoyl-CoA) or straight-chain equivalents, thereby defining the metabolic bottlenecks for these specific fatty acid species.

Targeted Metabolomics and Lipidomics Methods

The unambiguous structure of 8-Methylundecanoyl-CoA makes it an ideal authentic standard for the development and validation of LC-MS/MS methods aimed at quantifying branched-chain acyl-CoAs in biological matrices. Its use ensures accurate identification and quantification of this specific metabolite, distinguishing it from other isobaric and isomeric acyl-CoA species that may co-elute or have similar mass transitions [4][5][6]. This is critical for studies in metabolic disease, where altered profiles of branched-chain acyl-CoAs may serve as diagnostic biomarkers.

Application

Selection Property

Validation Focus

Medium-chain acyl-CoA enzyme profiling

Branched substrate affinity

Kinetic constants vs. linear substrates

CPT1-mediated mitochondrial import

Branch-dependent transport rate

Acylcarnitine formation kinetics

Peroxisomal β-oxidation flux analysis

Chain-length and branch specificity

Growth or pathway synthesis endpoints

Targeted metabolomics LC-MS/MS method

Isomeric resolution

Retention time and MRM specificity

• [1] Maeda I, et al. The peroxisomal Acyl-CoA thioesterase Pte1p from Saccharomyces cerevisiae is required for efficient degradation of short straight chain and branched chain fatty acids. J Biol Chem. 2006;281(17):11729-35. View Source
• [2] PathBank. Acylcarnitine 8-Methylundecanoylcarnitine Pathway (PW125053). View Source
• [3] Maeda I, et al. The peroxisomal Acyl-CoA thioesterase Pte1p from Saccharomyces cerevisiae is required for efficient degradation of short straight chain and branched chain fatty acids. J Biol Chem. 2006;281(17):11729-35. View Source
• [4] Human Metabolome Database (HMDB). Metabocard for 8-Methylundecanoyl-CoA (HMDB0300606). 2021. View Source
• [5] ChEBI. 3-methylundecanoyl-CoA (CHEBI:85075). 2024. View Source
• [6] PubChem. 7-Methylundecanoyl-CoA (CID 157008712). View Source